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Compound Focus: 5-Ethyl-2-nonanol

Available Physicochemical Data

Get Quote

The table below summarizes the basic identifying information and the single data point found for 5-Ethyl-2-

nonanol.
Property Value Reference
Chemical Formula C11H240 [1]

IUPAC Name

CAS Registry Number

Molecular Weight

Boiling Point

Other names

5-Ethyl-2-nonanol

103-08-2

172.3077 g/mol

498 K (approximately 224.85 °C or 436.73 °F)

5-ethylnonan-2-ol; (3-Ethyl-n-heptyl)methylcarbinol

Experimental Context and Data Gaps

(1]

(1]

(1]

(1]

(1]
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The provided boiling point of 498 K comes from a 1936 report cited by the NIST Chemistry WebBook, with
an uncertainty of 4 K assigned by the Thermodynamics Research Center [1]. This single data point is
insufficient for a meaningful thermal stability comparison, which typically requires data on degradation

temperatures, reaction kinetics under heat, or oxidative stability.

A proper thermal stability guide would require experimental data that is currently missing for this specific

compound and its isomers, such as:

e Thermogravimetric Analysis (TGA) to measure decomposition onset temperature and mass loss.

¢ Differential Scanning Calorimetry (DSC) to study phase transitions and heat flow associated with
exothermic or endothermic events.

e Comparative data for structural isomers (e.g., variations in the position of the ethyl group or the
hydroxyl group).

How to Proceed with Research

Given the lack of direct data, here are approaches you can take to build a comparative profile:

¢ Investigate Analogous Compounds: Review studies on medium-chain alcohols like 1-nonanol or 2-
nonanol. Research indicates that the thermodynamic behavior of alcohols is strongly influenced by
their associating character through hydrogen bonds [2]. Properties like isobaric thermal expansivity
can show anomalies not found in non-associating fluids, which may provide indirect clues about
thermal stability [2].

e Empirical Determination: The most reliable path is to perform laboratory experiments using TGA
and DSC to generate the necessary comparative data.

e Broaden Literature Search: Explore patent databases or industrial chemical sources that might
contain proprietary data not found in academic journals.

Conceptual Relationship Between Structure and
Analysis

The following diagram maps the logical pathway for investigating the thermal properties of a compound,

from initial data gathering to experimental analysis.
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Identified Data Gap:
Insufficient public data
on 5-Ethyl-2-nonanol

Study Analogous Compounds Perform Empirical Determination Broaden Literature Search
(e.g., 1-Nonanol, 2-Nonanol) (TGA, DSC) (Patents, Industry Data)

Key Consideration:
Alcohol association via

hydrogen bonding affects
thermodynamic properties
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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